1,1,1-Trifluoro-N-[2-(pyridin-2-yl)ethyl]methanesulfonamide

• CAS No.: 36458-11-4
• Molecular Formula: C8H9F3N2O2S
• Molecular Weight: 254.23 g/mol
• IUPAC Name: 1,1,1-trifluoro-N-(2-pyridin-2-ylethyl)methanesulfonamide
• InChI: InChI=1S/C8H9F3N2O2S/c9-8(10,11)16(14,15)13-6-4-7-3-1-2-5-12-7/h1-3,5,13H,4,6H2
• InChI Key: BFIHDMGFOHNHCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CCNS(=O)(=O)C(F)(F)F

Description

Chemical Structure: The compound features a trifluoromethanesulfonamide group (-SO₂N(CF₃)) attached to a 2-(pyridin-2-yl)ethyl linker. Its molecular formula is C₈H₁₀F₃N₂O₂S, with a molecular weight of 270.24 g/mol.
Key Properties:

• Coordination Chemistry: The pyridinyl group and sulfonamide nitrogen offer metal-binding sites, making it a prospective ligand for transition metals.
• Electron-Withdrawing Effects: The trifluoromethyl group enhances electrophilicity and stability compared to non-fluorinated analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions: The compound can be synthesized through several synthetic routes, including nucleophilic substitution reactions. One common method involves the reaction of 2-(pyridin-2-yl)ethylamine with trifluoromethanesulfonyl chloride under controlled conditions.

Industrial Production Methods: In an industrial setting, the production of this compound typically involves large-scale chemical reactors with precise temperature and pressure control to ensure high yield and purity. The use of catalysts and solvents is optimized to enhance the reaction efficiency.

Types of Reactions:

• Oxidation: The compound can undergo oxidation reactions, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

• Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

• Substitution: Nucleophilic substitution reactions are common, where the trifluoromethyl group can be substituted with other nucleophiles.

Common Reagents and Conditions:

• Oxidation: Potassium permanganate, hydrogen peroxide, acidic conditions.

• Reduction: Lithium aluminum hydride, anhydrous ether.

• Substitution: Trifluoromethanesulfonyl chloride, pyridine base.

Major Products Formed:

• Oxidation: Various oxidized derivatives of the compound.

• Reduction: Reduced forms of the compound.

• Substitution: Substituted derivatives with different nucleophiles.

Scientific Research Applications

• Biology: It serves as a tool in biochemical studies to investigate the effects of fluorinated compounds on biological systems.

• Industry: It is used in the production of agrochemicals and functional materials due to its unique properties.

Mechanism of Action

The compound exerts its effects through its interaction with molecular targets and pathways. The trifluoromethyl group enhances the compound's stability and reactivity, while the pyridine moiety allows for specific binding interactions with biological targets. The exact mechanism of action depends on the specific application and the molecular environment.

Comparison with Similar Compounds

1,1,1-Trifluoro-N-(2-pyridinylmethyl)methanesulfonamide

• Molecular Formula : C₇H₇F₃N₂O₂S.
• Structural Differences : The pyridinylmethyl group (vs. pyridinylethyl) shortens the linker, reducing conformational flexibility.
• Impact on Reactivity : Shorter linker may limit metal coordination geometry compared to the target compound.

N-(5-Chloropyridin-2-yl)-1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide

• Molecular Formula : C₇H₄ClF₆N₂O₄S₂.
• Structural Differences : Incorporates a chloro substituent on the pyridine ring and a bis(trifluoromethylsulfonyl) group.
• Applications : Used in research as a specialized reagent due to high lipophilicity and stability.

Lithium 1,1,1-Trifluoro-N-[2-(2-(2-methoxyethoxy)ethoxy)ethyl]methanesulfonamide (LiFEA)

• Molecular Formula: C₈H₁₅F₃LiNO₅S₂.
• Structural Differences : Ether chain enhances solubility in polar electrolytes.
• Applications : Self-cleaning solid-electrolyte interphase (SEI) in lithium metal batteries.

N-[2-(Pyridin-2-yl)ethyl]benzenesulfonamide and Toluenesulfonamide Derivatives

• Molecular Formulas :
  • Benzenesulfonamide: C₁₃H₁₄N₂O₂S.
  • Toluenesulfonamide: C₁₄H₁₆N₂O₂S.
• Structural Differences : Replace trifluoromethanesulfonamide with aromatic sulfonamide groups.

Comparative Analysis of Properties

Physical and Chemical Properties

Compound	Melting Point (°C)	Solubility	Thermal Stability
Target Compound (C₈H₁₀F₃N₂O₂S)	Not reported	Moderate in polar solvents	High (C-F bonds)
LiFEA (C₈H₁₅F₃LiNO₅S₂)	Not reported	High in ethers	Electrochemically stable
N-(5-Chloropyridin-2-yl) derivative	Not reported	Low (lipophilic)	High (bis-CF₃)

Coordination Chemistry

• The target compound forms stable complexes with Cu(II) and Zn(II), as shown in crystallographic studies.
• Non-fluorinated analogs (e.g., benzenesulfonamide) exhibit weaker binding due to lack of electron-withdrawing groups.

Material Science

• LiFEA improves lithium battery cycle life by 40% via SEI stabilization.

Agrochemicals

• Related compounds like perfluidone (CAS 66063-05-6) are used as herbicides, though the target compound lacks pesticidal data.

Q & A

Q. What are the critical considerations for optimizing the multi-step synthesis of 1,1,1-trifluoro-N-[2-(pyridin-2-yl)ethyl]methanesulfonamide?

• Methodological Answer : Synthesis optimization requires precise control of:

• Temperature : Reactions involving sulfonamide coupling or pyridine derivatization often proceed at 50–80°C to balance yield and side reactions .
• Solvent Choice : Polar aprotic solvents (e.g., DMF, acetonitrile) enhance solubility of intermediates, while dichloromethane is preferred for acid-sensitive steps .
• Reaction Time : Intermediate steps (e.g., trifluoromethylation) may require 12–24 hours for completion, monitored via HPLC (C18 columns, UV detection at 254 nm) to track progress .
• Catalysts : Palladium-based catalysts (e.g., Pd(PPh₃)₄) are critical for cross-coupling reactions involving pyridine or thiophene moieties .

Q. Which purification techniques are most effective for isolating 1,1,1-trifluoro-N-[2-(pyridin-2-yl)ethyl]methanesulfonamide?

• Methodological Answer :

• HPLC : Reverse-phase chromatography (gradient elution with water/acetonitrile) achieves >95% purity, especially for removing unreacted sulfonyl chlorides .
• Recrystallization : Ethanol/water mixtures (3:1 v/v) are effective for final product crystallization, with yields improved by slow cooling .
• TLC Validation : Silica gel plates (ethyl acetate/hexane, 1:1) with UV visualization confirm intermediate purity before proceeding to subsequent steps .

Q. How can spectroscopic methods validate the structure of this compound?

• Methodological Answer :

• ¹H/¹³C NMR : Pyridin-2-yl protons appear as a doublet at δ 8.3–8.5 ppm, while the trifluoromethyl group (-CF₃) is identified via ¹⁹F NMR at δ -65 to -70 ppm .
• High-Resolution Mass Spectrometry (HRMS) : Expected molecular ion [M+H]⁺ matches the theoretical mass (C₉H₁₀F₃N₂O₂S: 282.04 g/mol) within 2 ppm error .
• FT-IR : Sulfonamide S=O stretches appear as strong bands at 1150–1350 cm⁻¹ .

Q. What strategies determine the solubility and stability of this compound under experimental conditions?

• Methodological Answer :

• Solubility Screening : Test in DMSO (stock solutions), followed by dilution in PBS (pH 7.4) or cell culture media. Precipitation thresholds are quantified via UV-Vis spectroscopy .
• Stability Studies : Accelerated degradation tests (40°C/75% RH for 4 weeks) with HPLC monitoring reveal hydrolytic sensitivity at acidic pH (<3) .

Advanced Research Questions

Q. What mechanistic insights exist for the trifluoromethylation step in synthesizing this compound?

• Methodological Answer :

• Nucleophilic Substitution : Trifluoromethyl groups are introduced via Cu(I)-mediated reactions with TMSCF₃, where pyridine acts as a directing group to enhance regioselectivity .
• Computational Modeling : DFT calculations (B3LYP/6-31G*) predict transition-state energies for CF₃ insertion, guiding solvent and catalyst selection .

Q. How can researchers assess the biological activity of this compound in enzyme inhibition studies?

• Methodological Answer :

• Kinase Assays : Use fluorescence-based ADP-Glo™ assays to measure inhibition of pyridine-dependent kinases (e.g., JAK2), with IC₅₀ values calculated via nonlinear regression .
• Molecular Docking : AutoDock Vina simulates binding to the ATP-binding pocket, correlating sulfonamide orientation with activity (∆G < -8 kcal/mol suggests strong binding) .

Q. What role does computational chemistry play in understanding this compound’s reactivity?

• Methodological Answer :

• Reactivity Predictions : MD simulations (AMBER force field) model sulfonamide hydrolysis pathways, identifying water-accessible sulfonyl groups as vulnerability sites .
• Electronic Effects : NBO analysis reveals electron-withdrawing effects of -CF₃ stabilize the sulfonamide moiety, reducing electrophilicity at the sulfur center .

Q. How should reactive intermediates (e.g., sulfonyl chlorides) be handled during synthesis?

• Methodological Answer :

• In Situ Quenching : Excess thionyl chloride is neutralized with ice-cold NaHCO₃, followed by extraction with ethyl acetate to isolate intermediates .
• Stabilization : Store intermediates at -20°C under argon to prevent oxidation of pyridine or sulfonamide groups .